2-Methyl-5-phenyl-1,3-thiazole-4-carbonyl chloride

• Molecular Formula: C11H8ClNOS
• Molecular Weight: 237.71 g/mol
• IUPAC Name: 2-methyl-5-phenyl-1,3-thiazole-4-carbonyl chloride
• InChI: InChI=1S/C11H8ClNOS/c1-7-13-9(11(12)14)10(15-7)8-5-3-2-4-6-8/h2-6H,1H3
• InChI Key: LNVKUTWMKIDKEQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=C(S1)C2=CC=CC=C2)C(=O)Cl

Description

2-Methyl-5-phenyl-1,3-thiazole-4-carbonyl chloride is a useful research compound. Its molecular formula is C11H8ClNOS and its molecular weight is 237.71 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of 2-methyl-5-phenyl-1,3-thiazole-4-carboxylic acid (1.47 g, 6.70 mmol) in CH2Cl2 (30 mL) cooled at 0° C. was added DMF (26 μL, 0.34 mmol) and oxalyl chloride (0.73 mL, 8.38 mmol). The reaction was allowed to warm to ambient temperature and stirred for 4 h. The solution was concentrated in vacuo to provide 2-methyl-5-phenyl-1,3-thiazole-4-carbonyl chloride as a yellow-orange oil which gave a mass ion (ES+) of 236.3. 1H NMR δ (ppm) (CDCl3): 7.42-7.46 (5H, m), 2.78 (3H, s).